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Compound of Interest

Compound Name: 2,3-Dichlorobenzonitrile

Cat. No.: B188945 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the melting and boiling points of 2,3-
Dichlorobenzonitrile (C₇H₃Cl₂N), a key intermediate in the synthesis of pharmaceuticals and

agrochemicals.[1] This document outlines its key physical properties, detailed experimental

protocols for their determination, and a workflow for its synthesis.

Core Physical Properties
The accurate determination of melting and boiling points is crucial for the identification,

purification, and handling of chemical compounds. The data for 2,3-Dichlorobenzonitrile is

summarized below.

Property Value

Melting Point 60-64 °C[1][2][3]

Boiling Point 253.1 ± 20.0 °C (at 760 mmHg)[2]

Molecular Weight 172.01 g/mol [4]

Molecular Formula C₇H₃Cl₂N[4]

Experimental Protocols

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b188945?utm_src=pdf-interest
https://www.benchchem.com/product/b188945?utm_src=pdf-body
https://www.benchchem.com/product/b188945?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1135893.htm
https://www.benchchem.com/product/b188945?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1135893.htm
https://chemigran.com/product/23-dichloro-benzonitrile/
https://www.sigmaaldrich.com/US/en/product/aldrich/527793
https://chemigran.com/product/23-dichloro-benzonitrile/
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Dichlorobenzonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Dichlorobenzonitrile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b188945?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following sections detail the standard laboratory procedures for determining the melting

and boiling points of a solid organic compound like 2,3-Dichlorobenzonitrile.

Melting Point Determination
The melting point of a crystalline solid is the temperature at which it transitions from a solid to a

liquid state. For a pure substance, this occurs over a narrow range. The following protocol

describes the capillary method, a common and accurate technique.[5]

Apparatus and Materials:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)[5][6]

Thermometer

Sample of 2,3-Dichlorobenzonitrile

Mortar and pestle

Heating bath fluid (if using a Thiele tube)

Procedure:

Sample Preparation: A small amount of 2,3-Dichlorobenzonitrile is finely ground using a

mortar and pestle. The open end of a capillary tube is then pressed into the powder. The

tube is inverted and tapped gently to pack the solid into the sealed end, aiming for a sample

height of 2-3 mm.[5][6]

Apparatus Setup:

Mel-Temp Apparatus: The capillary tube is placed in the sample holder of the apparatus.

Thiele Tube: The capillary tube is attached to a thermometer using a rubber band or wire,

ensuring the sample is level with the thermometer bulb. The thermometer and tube are

then immersed in the heating oil of the Thiele tube.
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Determination:

The sample is heated rapidly at first to determine an approximate melting range.

The apparatus is allowed to cool, and a fresh sample is used for a more precise

measurement.

The heating rate is slowed to 1-2 °C per minute as the approximate melting point is

approached.

The temperature at which the first drop of liquid appears (T₁) and the temperature at which

the entire sample becomes a clear liquid (T₂) are recorded. The melting point is reported

as the range T₁ - T₂.[7]

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.[7] The following micro-boiling point determination method is

suitable for small quantities of a substance.

Apparatus and Materials:

Small test tube

Capillary tube (sealed at one end)

Thermometer

Heating bath (e.g., oil bath)

Sample of 2,3-Dichlorobenzonitrile (melted)

Procedure:

Sample Preparation: A small amount of 2,3-Dichlorobenzonitrile is placed in a small test

tube and gently heated until it melts.
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Apparatus Setup: A capillary tube is sealed at one end and placed, open end down, into the

liquid sample in the test tube. The test tube is then attached to a thermometer.

Determination:

The apparatus is immersed in a heating bath and heated gently.

As the temperature rises, a stream of bubbles will emerge from the open end of the

capillary tube.[6]

The heating is discontinued, and the liquid is allowed to cool slowly.

The boiling point is the temperature at which the bubbling stops and the liquid just begins

to enter the capillary tube.[6]

Synthesis Workflow
2,3-Dichlorobenzonitrile can be synthesized from 2,3-dichlorobenzaldehyde oxime. The

following diagram illustrates the key steps in this process.[1]
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Caption: Synthesis of 2,3-Dichlorobenzonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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